Cas no 173469-74-4 (1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-)
173469-74-4 structure
Product Name:1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
CAS No:173469-74-4
MF:C12H14O3
MW:206.237763881683
CID:1358207
Update Time:2024-08-17
1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-
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- Inchi: 1S/C12H14O3/c1-3-4-11(14)9-5-6-12(15)10(7-9)8(2)13/h5-7,15H,3-4H2,1-2H3
- InChI Key: PRESUASMNQVUNA-UHFFFAOYSA-N
- SMILES: C(C1=CC=C(O)C(C(C)=O)=C1)(=O)CCC
Computed Properties
- Exact Mass: 206.09432
Experimental Properties
- Density: 1.121±0.06 g/cm3(Predicted)
- Boiling Point: 372.9±27.0 °C(Predicted)
- PSA: 54.37
- pka: 8.29±0.20(Predicted)
1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
173469-74-4 (1-Butanone, 1-(3-acetyl-4-hydroxyphenyl)-) Related Products
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